Cas no 2171739-20-9 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 2171739-20-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5760591
• PubChem ID: 165562425
• Update Time: 2025-05-26

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171739-20-9
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3,3-dimethylpyrrolidine-2-carboxylic acid
• EN300-1573131
• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(9-8-14-24(31)30-16-15-28(2,3)25(30)26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23,25H,8-9,14-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： DKDCMPOZWJRDNN-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CCN1C(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid

Research Briefing on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid (CAS: 2171739-20-9)

In recent years, the compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid (CAS: 2171739-20-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dimethylpyrrolidine moiety makes it a versatile intermediate in synthetic chemistry and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide-based drugs has been particularly noteworthy, with several research groups exploring its utility in the development of novel therapeutics for diseases such as cancer and neurodegenerative disorders.

One of the key findings from recent literature is the compound's role in facilitating the synthesis of complex peptide architectures. Its structural rigidity, imparted by the dimethylpyrrolidine ring, contributes to improved conformational control, which is critical for the design of bioactive peptides. Additionally, the Fmoc group provides a convenient handle for further functionalization, enabling the incorporation of various pharmacophores and targeting moieties. These attributes have positioned 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid as a valuable tool in medicinal chemistry.

In the context of drug delivery, this compound has been investigated for its potential to enhance the bioavailability and tissue specificity of therapeutic agents. Studies have demonstrated its compatibility with lipid-based and polymeric delivery systems, suggesting its applicability in formulating next-generation nanomedicines. Furthermore, its metabolic stability and low toxicity profile, as evidenced by preclinical evaluations, underscore its suitability for further development.

Looking ahead, ongoing research aims to explore the compound's interactions with biological targets and its mechanistic underpinnings. Computational modeling and structure-activity relationship (SAR) studies are being leveraged to optimize its pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid represents a promising scaffold in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its potential therapeutic applications, makes it a compound of considerable interest. Continued investigation into its properties and applications is likely to yield significant advancements in the field.